Cas no 17790-73-7 (1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester)
17790-73-7 structure
Product Name:1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
CAS No:17790-73-7
MF:C11H16O5
MW:228.241744041443
CID:1364809
Update Time:2024-08-14
1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
- 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methyl ester
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- Inchi: 1S/C11H16O5/c1-4-16-10(13)7-5-8(12)9(6(7)2)11(14)15-3/h6-7,9H,4-5H2,1-3H3
- InChI Key: VAVOLLRGDYZZPW-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)CC(=O)C(C(OC)=O)C1C
Computed Properties
- Exact Mass: 228.09978
Experimental Properties
- Density: 1.158±0.06 g/cm3(Predicted)
- Boiling Point: 315.7±42.0 °C(Predicted)
- PSA: 69.67
- pka: 10.83±0.60(Predicted)
1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
17790-73-7 (1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester) Related Products
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- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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